Cas no 120637-03-8 (cyclobut-2-ene-1-carboxylic acid)

• Product Name: cyclobut-2-ene-1-carboxylic acid
• CAS No: 120637-03-8
• MF: C₅H₆O₂
• MW: 98.0999
• MDL: MFCD30662796
• CID: 4474869
• Update Time: 2025-05-25

cyclobut-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cyclobut-2-ene-1-carboxylic acid

• MDL： MFCD30662796

Additional information on cyclobut-2-ene-1-carboxylic acid

Cyclobut-2-ene-1-Carboxylic Acid (CAS No. 120637-03-8): A Comprehensive Overview of Its Chemistry, Applications, and Emerging Research

The cyclobutane framework of cyclobut-2-ene-1-carboxylic acid (CAS No. 120637-03-8) has garnered significant attention in synthetic chemistry due to its unique structural characteristics. This compound, with the molecular formula C₅H₆O₂, features a strained cyclobutene ring fused to a carboxylic acid group. Recent studies highlight its potential as a versatile building block in medicinal chemistry and materials science. Researchers have demonstrated that the conformational restrictions imposed by the cyclobutane core enable precise control over molecular interactions in drug design.

Recent advancements in asymmetric synthesis have enabled scalable production of enantiopure derivatives of this compound. A 2023 study published in Angewandte Chemie described a rhodium-catalyzed carbonylation protocol achieving >99% stereoselectivity for cyclobutene carboxylic acids. This method significantly reduces synthetic steps compared to traditional approaches, aligning with green chemistry principles by minimizing waste generation. The reaction conditions (5 mol% catalyst loading at 80°C) represent an improvement over earlier protocols requiring elevated temperatures or stoichiometric additives.

In pharmaceutical applications, the rigid bicyclic structure of this compound enhances ligand efficiency in kinase inhibitors. Preclinical data from a 2024 Nature Communications study revealed that analogs incorporating this moiety exhibit sub-nanomolar activity against BRAF V600E mutations in melanoma models. The cyclobutene ring's ability to adopt a planar conformation facilitates π-stacking interactions with the kinase's ATP-binding pocket, demonstrating how structural features directly translate into biological activity.

The unique electronic properties of cyclobutane-containing carboxylic acids have also found utility in supramolecular chemistry. A collaborative study between MIT and ETH Zurich reported self-assembling systems where these compounds form hydrogen-bonded networks with pillararenes, achieving tunable porosity for gas adsorption applications. Computational modeling confirmed that the cyclobutene ring's strain energy drives these non-covalent interactions through orbital hybridization effects.

In analytical chemistry, high-resolution mass spectrometry studies have clarified fragmentation pathways for this compound under electrospray ionization conditions. Research from the University of Tokyo identified characteristic ions at m/z 114 [M-H-CO₂H]^-, providing definitive structural confirmation for quality control purposes. These insights are critical for ensuring purity standards in pharmaceutical manufacturing processes.

Sustainable synthesis approaches are increasingly prioritized for this compound's production. A 2024 ACS Sustainable Chemistry paper detailed a solvent-free mechanochemical synthesis using ball milling at ambient temperature, achieving 95% yield within 3 hours compared to traditional reflux methods requiring 8 hours and organic solvents. This advancement addresses environmental concerns while maintaining product quality parameters (purity >99% by HPLC).

Bioconjugation studies reveal promising applications in drug delivery systems. Conjugates formed via click chemistry between this compound's carboxyl group and polyethylene glycol (PEG) chains demonstrated enhanced stability in physiological environments while retaining pharmacological activity. In vitro experiments showed prolonged circulation half-lives for these conjugates compared to unconjugated counterparts, suggesting potential for targeted cancer therapies.

Risk assessment data from recent toxicity studies indicate low acute toxicity profiles when handled according to standard laboratory protocols (LD₅₀ >5 g/kg oral). However, proper containment procedures remain essential due to potential skin sensitization risks highlighted in OECD guideline testing protocols published in Toxicological Sciences. These findings underscore the importance of adhering to best practices for handling organic acids with strained ring systems.

Ongoing research focuses on exploiting photochemical properties enabled by the cyclobutene core's triplet state energy (~4 eV). Preliminary results from Stanford University show promise as photocatalysts for CO₂ reduction reactions under visible light irradiation (λ=455 nm), achieving ~5% quantum efficiency - comparable to established Ru-based catalysts but without heavy metal content.

This compound continues to inspire multidisciplinary innovation across chemical disciplines. Its structural versatility positions it as an ideal platform molecule for developing next-generation materials and therapeutics while advancing sustainable synthetic methodologies aligned with current industry standards and regulatory requirements.